Cas no 2089310-92-7 (4-Bromo-7-methoxyquinoline-6-carboxamide)

• Product Name: 4-Bromo-7-methoxyquinoline-6-carboxamide
• CAS No: 2089310-92-7
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 4710784
• Update Time: 2025-09-28

4-Bromo-7-methoxyquinoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-methoxyquinoline-6-carboxamide

• Inchi： 1S/C11H9BrN2O2/c1-16-10-5-9-6(4-7(10)11(13)15)8(12)2-3-14-9/h2-5H,1H3,(H2,13,15)
• InChI Key： QNHTXXWMMSHSKO-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=C(C(C(N)=O)=CC2=1)OC

Computed Properties

• Exact Mass: 279.98474 g/mol
• Monoisotopic Mass: 279.98474 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.10
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 4-Bromo-7-methoxyquinoline-6-carboxamide

Professional Introduction to 4-Bromo-7-methoxyquinoline-6-carboxamide (CAS No. 2089310-92-7)

4-Bromo-7-methoxyquinoline-6-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural properties and potential biological activities. This compound, identified by the CAS number 2089310-92-7, belongs to the quinoline family, which is well-documented for its role in the development of various therapeutic agents. The presence of both bromine and methoxy substituents in its molecular framework enhances its reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

The< strong>4-bromo and 7-methoxy functional groups in 4-Bromo-7-methoxyquinoline-6-carboxamide contribute to its unique electronic and steric characteristics, which are crucial for its interaction with biological targets. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The carboxamide group at the 6-position adds another layer of functionality, enabling further derivatization into more complex molecules with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds with improved efficacy and reduced side effects. The< strong>6-carboxamide moiety in 4-Bromo-7-methoxyquinoline-6-carboxamide serves as a versatile handle for medicinal chemists to explore new analogs. This has led to the discovery of several promising candidates that exhibit potent activity against various diseases, including infectious diseases and cancer.

The< strong>CAS number 2089310-92-7 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patents. Researchers often rely on such identifiers to ensure accuracy and consistency when referencing specific chemical entities in their studies. The< strong>Bromo-substituted quinoline scaffold is particularly interesting because bromine can participate in various chemical reactions, including cross-coupling reactions, which are widely used in drug synthesis.

The< strong>methoxy group in 4-Bromo-7-methoxyquinoline-6-carboxamide not only influences the electronic properties of the molecule but also plays a role in its solubility and metabolic stability. These factors are critical when designing drugs intended for oral administration or other routes of delivery. Additionally, the< strong>carboxamide group can be further functionalized to introduce additional pharmacophores, thereby expanding the potential therapeutic applications of this compound.

Newer studies have highlighted the importance of quinoline derivatives in addressing emerging health challenges. For instance, recent research has demonstrated the efficacy of certain quinoline-based compounds in inhibiting viral replication, particularly in the context of antiviral drug development. The structural features of 4-Bromo-7-methoxyquinoline-6-carboxamide, including its bromo and methoxy substituents, make it a promising candidate for further investigation in this area.

The synthesis of< strong>4-Bromo-7-methoxyquinoline-6-carboxamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the bromo and methoxy groups efficiently. These methods not only enhance the synthetic pathways but also improve the overall quality of the final product.

In conclusion, 4-Bromo-7-methoxyquinoline-6-carboxamide (CAS No. 2089310-92-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its versatility as a chemical scaffold makes it an attractive candidate for further research and development. As scientific understanding continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges through innovative drug design.